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Compound of Interest

Sodium4-
Compound Name:
methoxybenzenesulfonate

Cat. No.: B13139890

Get Quote

Executive Summary & Chemical Identity

Sodium 4-methoxybenzenesulfonate is a high-efficiency hydrotrope. Unlike surfactants that

form micelles, it acts as a molecular coupling agent, mediating the solubility between water and
hydrophobic components (surfactants, perfumes, lipids, or drugs).

Its structural distinctiveness lies in the methoxy (-OCHs) group at the para position. This group
is strongly electron-donating, increasing the electron density of the benzene ring compared to
the methyl group in Sodium Toluene Sulfonate (STS). This enhances

stacking interactions with aromatic solutes, potentially offering superior solubilization for
specific aromatic soils or Active Pharmaceutical Ingredients (APISs).
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Property Specification

Chemical Name Sodium 4-methoxybenzenesulfonate

Sodium p-anisolesulfonate; 4-

Synonyms ) ) )
Methoxybenzenesulfonic acid, sodium salt
CAS (Acid) 5857-42-1 (p-Anisolesulfonic acid)
) Hydrotrope, Cloud Point Elevator, Viscosity
Function _
Reducer, Coupling Agent
Molecular Weight ~210.18 g/mol
- Highly soluble in water (>20% w/w); Insoluble in
Solubility

non-polar solvents

Mechanism of Action

The hydrotropic mechanism of Sodium 4-methoxybenzenesulfonate is distinct from micellar
solubilization.[1] It follows the Minimum Hydrotrope Concentration (MHC) principle rather than
Critical Micelle Concentration (CMC).

The "Stacking" Hypothesis

In aqueous solution, the planar aromatic rings of the hydrotrope stack parallel to the
hydrophobic regions of the solute (e.g., the aromatic ring of a drug or the alkyl chain of a
surfactant). The sulfonate head groups orient outward, interacting with water. The methoxy
group enhances this interaction through:

» Dipole Contribution: The polar C-O bond adds a dipole moment, altering water structure
around the solute.

» Electronic Enrichment: The electron-rich ring forms stronger non-covalent complexes with
electron-deficient aromatic solutes.

Visualization: Hydrotrope vs. Surfactant

The following diagram illustrates how Sodium 4-methoxybenzenesulfonate (Hydrotrope)
stabilizes a hydrophobic solute compared to a standard surfactant micelle.
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Caption: Surfactants encapsulate solutes in a core (left); Hydrotropes form planar stacks
directly on the solute surface (right).

Formulation Guidelines
Primary Applications

e Liquid Laundry Detergents: Prevents phase separation (splitting) of non-ionic surfactants at
high concentrations or low temperatures.

o Pharmaceutical Vehicles: Solubilizes poorly water-soluble APIs (e.g., paclitaxel, ibuprofen)
for liquid oral or parenteral delivery.

¢ Industrial Cleaners: Reduces the viscosity of high-active surfactant pastes, allowing for
easier pumping and handling.

Concentration Ranges

e Low Load (Coupling): 1% — 5% w/w. Used to clarify slightly cloudy formulations.

e High Load (Solubilization): 10% — 30% w/w. Required for significant solubility enhancement
of highly hydrophobic drugs or surfactants.
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Compatibility[2]

e pH Stability: Stable across a wide pH range (2-12).

o Oxidative Stability:Caution: The methoxy group is more susceptible to oxidation than the
methyl group in SXS. Avoid strong oxidizing agents (e.g., concentrated hypochlorite) in the
pure raw material storage; in-formulation stability is generally acceptable.

Experimental Protocols
Protocol A: Determination of Hydrotropic Efficiency
(MHC)

This protocol determines the Minimum Hydrotrope Concentration (MHC) required to solubilize a
specific target (e.g., a hydrophobic dye or API).[2]

Materials:

e Sodium 4-methoxybenzenesulfonate (Solid or 40% ag. solution).
o Target Solute (e.g., Disperse Red 13 for detergents, or API).

e UV-Vis Spectrophotometer.

Steps:

Preparation: Prepare a series of hydrotrope solutions in water ranging from 0 M to 2.0 M
(e.g.,0,0.2,0.4, ... 2.0 M).[2][3][4]

o Saturation: Add excess Target Solute to each vial. Shake for 24 hours at 25°C to ensure
equilibrium.

« Filtration: Filter samples through a 0.45 um syringe filter to remove undissolved solute.

e Analysis: Dilute the filtrate with methanol/water (50:50) and measure absorbance at the
solute's
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» Plotting: Plot Absorbance (Solubility) vs. Hydrotrope Concentration.

o Result: The curve will be sigmoidal or exponential. The MHC is the concentration where
solubility begins to increase exponentially.

Protocol B: Cloud Point Elevation (Detergent Stability)

Use this to validate the stability of a liquid detergent formulation.
Steps:

o Base Formulation: Prepare your detergent base (e.g., 10% LAS, 5% Non-ionic surfactant)
which is cloudy or separates at room temperature.

« Titration: Titrate with a 40% solution of Sodium 4-methoxybenzenesulfonate while stirring.
o Observation: Record the volume added when the solution becomes optically clear.

o Thermal Stress: Take the clear sample and heat it in a water bath. Record the temperature at
which it becomes cloudy again (Cloud Point).

o Target: A robust formulation should have a Cloud Point > 50°C.

Protocol C: Viscosity Reduction
Steps:

Prepare a high-active surfactant paste (e.g., 30% Sodium Lauryl Ether Sulfate). Measure
initial viscosity (often >10,000 cP).

Add Sodium 4-methoxybenzenesulfonate at 1%, 2%, and 3% wi/w.

Measure viscosity using a Brookfield Viscometer.

Expectation: A sharp drop in viscosity (breaking the liquid crystal gel phase) typically occurs
between 1-3%.

Formulation Workflow Diagram
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Caption: Decision tree for integrating Sodium 4-methoxybenzenesulfonate into a formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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